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Compound of Interest

Compound Name: 3-Ethynylpyrazin-2-amine

Cat. No.: B581183 Get Quote

For researchers, scientists, and professionals in drug development, sourcing high-quality

reagents is a critical first step in the research and development pipeline. This technical guide

provides an in-depth overview of commercial suppliers for 3-Ethynylpyrazin-2-amine, a key

building block in the synthesis of various pharmaceutical compounds. This guide includes a

comparative analysis of suppliers, detailed experimental protocols for its synthesis and

characterization, and a visual representation of the synthetic workflow.

Supplier Landscape
A variety of chemical suppliers offer 3-Ethynylpyrazin-2-amine and its derivatives. The

availability, purity, and pricing can vary, making a comparative analysis essential for

procurement decisions. Below is a summary of key commercial suppliers and their typical

product specifications.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Purity
Available
Quantities

Sigma-

Aldrich

3-

Ethynylpyrazi

n-2-amine

1005349-13-

2
C₆H₅N₃ ≥95% Inquire

Molport

3-

ethynylpyrazi

n-2-amine

1005349-13-

2
C₆H₅N₃ >95% 250 mg, 1 g

ChemScene

5-

Ethynylpyrazi

n-2-amine

457099-42-2 C₆H₅N₃ ≥95%
100 mg, 250

mg, 1 g

BLD Pharm

3-Ethynyl-5-

methylpyrazin

-2-amine

2230713-18-

3
C₇H₇N₃ 97% 1 g, 5 g

Simson

Pharma

3,5-

Bis((Trimethyl

silyl)Ethynyl)p

yrazin-2-

Amine

N/A C₁₄H₂₁N₃Si₂
Custom

Synthesis
Inquire

Echemi

3-

((trimethylsilyl

)ethynyl)pyra

zin-2-amine

1005349-12-

1
C₉H₁₃N₃Si Inquire Gram to bulk

Synthesis of 3-Ethynylpyrazin-2-amine
The primary synthetic route to 3-Ethynylpyrazin-2-amine is the Sonogashira cross-coupling

reaction.[1][2][3][4] This palladium-catalyzed reaction forms a carbon-carbon bond between a

terminal alkyne and an aryl or vinyl halide.[1][2][3][4] In this case, a halo-substituted pyrazin-2-

amine is coupled with a protected or unprotected acetylene source.
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Experimental Protocol: Sonogashira Coupling for 3-
Ethynylpyrazin-2-amine
This protocol is a general guideline and may require optimization based on the specific starting

materials and laboratory conditions.

Materials:

3-Halopyrazin-2-amine (e.g., 3-Iodo- or 3-Bromopyrazin-2-amine)

Trimethylsilylacetylene (TMSA)

Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(PPh₃)₄)

Copper(I) iodide (CuI)

Base (e.g., Triethylamine (TEA), Diisopropylamine (DIPA))

Anhydrous solvent (e.g., Tetrahydrofuran (THF), Dimethylformamide (DMF))

Deionized water

Brine solution

Anhydrous sodium sulfate or magnesium sulfate

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or

argon), add 3-halopyrazin-2-amine (1 equivalent), the palladium catalyst (e.g., 2-5 mol%),

and CuI (e.g., 1-2 mol%).

Solvent and Reagent Addition: Add the anhydrous solvent and the base. Stir the mixture until

all solids are dissolved.
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Alkyne Addition: Add trimethylsilylacetylene (1.1-1.5 equivalents) dropwise to the reaction

mixture.

Reaction: Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60

°C) until the starting material is consumed, as monitored by Thin Layer Chromatography

(TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup:

Cool the reaction mixture to room temperature.

Dilute the mixture with an organic solvent like ethyl acetate and filter through a pad of

Celite to remove the catalyst.

Wash the filtrate with water and then with brine.

Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and

concentrate under reduced pressure.

Deprotection (if using TMSA): The resulting trimethylsilyl-protected compound can be

deprotected by dissolving it in a solvent like methanol or THF and adding a base such as

potassium carbonate or a fluoride source like tetrabutylammonium fluoride (TBAF). Stir until

the deprotection is complete (monitored by TLC).

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate solvent system (e.g., a gradient of hexane and ethyl acetate) to yield pure 3-
Ethynylpyrazin-2-amine.

Characterization:

The final product should be characterized to confirm its identity and purity using standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR to confirm the chemical

structure.

Mass Spectrometry (MS): To confirm the molecular weight.
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High-Performance Liquid Chromatography (HPLC): To determine the purity.

Synthetic Workflow Diagram
The following diagram illustrates the key steps in the synthesis and purification of 3-
Ethynylpyrazin-2-amine.

Synthesis Purification & Analysis
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Sonogashira Coupling
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Deprotection
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Click to download full resolution via product page

Caption: Synthetic workflow for 3-Ethynylpyrazin-2-amine.

Signaling Pathway and Logical Relationships
The synthesis of 3-Ethynylpyrazin-2-amine via the Sonogashira coupling involves a well-

defined catalytic cycle. The following diagram illustrates the logical relationships between the

key components of this reaction.
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Caption: Sonogashira coupling catalytic cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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